Cas no 319452-45-4 (2,4-Thiazolidinedione, 5-[(3-phenoxyphenyl)methylene]-)

2,4-Thiazolidinedione, 5-[(3-phenoxyphenyl)methylene]- structure
319452-45-4 structure
Product Name:2,4-Thiazolidinedione, 5-[(3-phenoxyphenyl)methylene]-
CAS No:319452-45-4
MF:C16H11NO3S
MW:297.328442811966
CID:1449526
PubChem ID:1350367
Update Time:2025-04-20

2,4-Thiazolidinedione, 5-[(3-phenoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Thiazolidinedione, 5-[(3-phenoxyphenyl)methylene]-
    • (5E)-5-[(3-phenoxyphenyl)methylene]thiazolidine-2,4-dione
    • STK415196
    • SCHEMBL1248969
    • NSC759085
    • DB-179352
    • (5E)-5-(3-phenoxybenzylidene)-1,3-thiazolidine-2,4-dione
    • NSC-759085
    • (e)-5-(3-phenoxybenzylidene)thiazolidine-2,4-dione
    • 319452-45-4
    • AKOS000409272
    • Inchi: 1S/C16H11NO3S/c18-15-14(21-16(19)17-15)10-11-5-4-8-13(9-11)20-12-6-2-1-3-7-12/h1-10H,(H,17,18,19)/b14-10+
    • InChI Key: KUGWAQWUAGDMPL-GXDHUFHOSA-N
    • SMILES: S1C(NC(/C/1=C\C1C=CC=C(C=1)OC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 297.04603
  • Monoisotopic Mass: 297.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • PSA: 55.4
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